Cas no 77772-07-7 (3-methyldecan-1-al)

• Product Name: 3-methyldecan-1-al
• CAS No: 77772-07-7
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 983796
• PubChem ID: 3018741
• Update Time: 2025-04-20

3-methyldecan-1-al Chemical and Physical Properties

Names and Identifiers

• 3-methyldecan-1-al
• 3-methyldecanal
• EINECS 278-767-8
• 77772-07-7
• DTXSID10998964
• NS00058130
• SCHEMBL1067436
• QLWNBLGQVMVTEI-UHFFFAOYSA-N

• Inchi： 1S/C11H22O/c1-3-4-5-6-7-8-11(2)9-10-12/h10-11H,3-9H2,1-2H3
• InChI Key： QLWNBLGQVMVTEI-UHFFFAOYSA-N
• SMILES： O=CCC(C)CCCCCCC

Computed Properties

• Exact Mass: 170.16716
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8374 (estimate)
• Melting Point: -2°C (estimate)
• Boiling Point: 229.96°C (estimate)
• Refractive Index: 1.4280 (estimate)
• PSA: 17.07